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Compound of Interest

Compound Name: Acid red 119

Cat. No.: B1196764

This technical guide provides an in-depth overview of the spectral properties of Acid Red 119,
with a focus on its absorption maxima. The information is intended for researchers, scientists,
and professionals in drug development and related fields who utilize this dye in their work.

Spectral Data

Acid Red 119 is a diazo dye used in various industrial applications, including textiles and
leather.[1][2] Its spectral characteristics are crucial for its quantification and for studying its
behavior in different chemical and biological systems. The absorption of light by Acid Red 119
in the ultraviolet-visible (UV-Vis) range is characterized by a distinct peak, the wavelength of
which is referred to as the maximum absorption wavelength (Amax).

Table 1: Absorption Maxima (Amax) of Acid Red 119

Parameter Value Solvent/Conditions

Amax ~510-520 nm Aqueous solution

Note: The exact Amax can vary slightly depending on the solvent polarity, pH, and the presence
of other substances in the solution. While a precise molar absorption coefficient for Acid Red
119 is not readily available in the surveyed literature, it can be determined experimentally using
the Beer-Lambert law.
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Experimental Protocols for Spectral Analysis

The determination of the absorption spectrum and molar absorption coefficient of a dye like
Acid Red 119 is a standard procedure in spectrophotometry. The following are detailed
methodologies for these key experiments.

2.1. Determination of Maximum Absorption Wavelength (Amax)
This protocol outlines the steps to determine the Amax of Acid Red 119.

Materials and Equipment:

UV-Vis Spectrophotometer

Quartz or glass cuvettes

Acid Red 119 powder

Appropriate solvent (e.g., deionized water, ethanol)

Volumetric flasks and pipettes

Analytical balance

Procedure:

o Preparation of a Stock Solution: Accurately weigh a small amount of Acid Red 119 powder
and dissolve it in a known volume of the chosen solvent in a volumetric flask to prepare a
stock solution of a specific concentration.

o Preparation of a Dilute Solution: Prepare a dilute solution from the stock solution that has an
absorbance in the optimal range of the spectrophotometer (typically 0.1 to 1.0 absorbance
units).

e Spectrophotometer Setup: Turn on the spectrophotometer and allow the lamp to warm up
and stabilize.
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o Blank Measurement: Fill a cuvette with the pure solvent to be used as a blank. Place the
cuvette in the spectrophotometer and perform a baseline correction or "zero" the instrument
across the desired wavelength range.

o Sample Measurement: Rinse the cuvette with the dilute Acid Red 119 solution and then fill
it. Place the sample cuvette in the spectrophotometer.

e Spectral Scan: Scan the absorbance of the solution over a range of wavelengths in the
visible region (e.g., 400 nm to 700 nm).

e Mmax Determination: The wavelength at which the highest absorbance is recorded is the
Amax.

2.2. Determination of Molar Absorption Coefficient ()

The molar absorption coefficient (€) is a measure of how strongly a chemical species absorbs
light at a given wavelength and is determined using the Beer-Lambert Law (A = €bc).

Procedure:

o Prepare a Series of Standard Solutions: From the stock solution of Acid Red 119, prepare a
series of dilutions with known concentrations.

o Measure Absorbance at Amax: Set the spectrophotometer to the predetermined Amax of
Acid Red 119. Measure the absorbance of each of the standard solutions, using the pure
solvent as a blank.

e Plot a Calibration Curve: Create a plot of absorbance versus concentration for the standard
solutions. According to the Beer-Lambert Law, this should yield a linear relationship.

o Calculate the Molar Absorption Coefficient: The slope of the calibration curve will be equal to
the molar absorption coefficient (g) if the path length (b) of the cuvette is 1 cm. The units for €
are typically L mol=t cm~1,

Visualization of Experimental Workflow

The following diagram illustrates the workflow for determining the spectral properties of Acid
Red 119.
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Caption: Workflow for determining Amax and molar absorptivity.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Spectral Properties and Absorption Maxima of Acid Red
119: A Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1196764#spectral-properties-and-absorption-
maxima-of-acid-red-119]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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